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For the attention of Researchers, Scientists, and Drug Development Professionals.

This document provides an in-depth technical examination of the substance commonly known
as pangamic acid, or "Vitamin B15." It is imperative to preface this guide with a critical
clarification: "pangamic acid" does not refer to a single, scientifically-defined chemical
compound. Rather, it is a term that has been applied to a variety of substances of differing
chemical identities since its introduction in the mid-20th century. This lack of a standard
chemical identity is a central theme of this whitepaper and a crucial consideration for any
scientific or developmental endeavor.

The U.S. Food and Drug Administration (FDA) considers pangamic acid to be "not an
identifiable substance™ and has stated that products labeled as such are unsafe for use, with no
known nutritional properties.[1][2] Consequently, this guide will dissect the historical context,
unravel the chemical identity controversy, and critically evaluate the scientific literature
pertaining to the various compounds that have been marketed and studied under the
"pangamic acid" and "Vitamin B15" labels.

The Chemical Identity Conundrum

The term "pangamic acid" was coined by Ernst T. Krebs, Sr., and Ernst T. Krebs, Jr., who in
1951 claimed to have isolated a new compound from apricot kernels.[1] They described it as 6-
O-(dimethylaminoacetyl)-D-gluconic acid and assigned it the moniker "Vitamin B15,"
suggesting it was an essential nutrient.[1][3] However, subsequent attempts by other
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researchers to synthesize this specific ester using the methods described by the Krebses were
not reproducible.[1]

Over the decades, analyses of products sold as "pangamic acid" or "Vitamin B15" have
revealed a wide range of actual ingredients.[4] These include, but are not limited to:

» d-gluconodimethylamino acetic acid: The originally proposed, but never definitively
synthesized, compound.[1]

e Mixtures containing dimethylamine: These have raised safety concerns due to their potential
mutagenicity.[1]

 Diisopropylammonium dichloroacetate (DIPA): A synthetic compound that readily hydrolyzes
to potentially toxic components.[1][3]

» Dimethylglycine (DMG): A derivative of the amino acid glycine.[4]
e Mixtures of calcium gluconate and N,N-Dimethylglycine.[5]

o Pharmacologically inert substances: In some cases, products labeled as pangamic acid have
been found to contain only substances like lactose.[1]

This inconsistency is a significant obstacle to any systematic scientific investigation. Much of
the early research, particularly from the former Soviet Union, is of limited value as it often fails
to specify the exact chemical composition of the "pangamic acid" being studied.[1]
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Associated Chemical Entities
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b577764#chemical-structure-and-properties-of-
pangamic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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